Cas no 329695-25-2 (2-Hydroxy-4-(methylsulfonyl)isophthalic acid)

• Product Name: 2-Hydroxy-4-(methylsulfonyl)isophthalic acid
• CAS No: 329695-25-2
• CID: 4646279
• Update Time: 2025-07-02

2-Hydroxy-4-(methylsulfonyl)isophthalic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(methylsulfonyl)isophthalic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 2-Hydroxy-4-(methylsulfonyl)isophthalic acid

Latest Research Insights on 2-Hydroxy-4-(methylsulfonyl)isophthalic acid (CAS: 329695-25-2) in Chemical Biology and Pharmaceutical Applications

2-Hydroxy-4-(methylsulfonyl)isophthalic acid (CAS: 329695-25-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential industrial applications. Recent studies highlight its role as a key intermediate in the development of novel drug candidates, particularly in anti-inflammatory and anticancer therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a scaffold for designing small-molecule inhibitors targeting specific inflammatory pathways. The research team utilized computational modeling and X-ray crystallography to elucidate the binding mechanisms of derivatives of 2-Hydroxy-4-(methylsulfonyl)isophthalic acid with cyclooxygenase-2 (COX-2), showing promising selectivity profiles compared to existing NSAIDs. These findings suggest potential for developing next-generation anti-inflammatory agents with reduced side effects.

In the field of oncology, recent preclinical studies have explored the compound's metal-chelating properties for developing novel anticancer agents. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that platinum(II) complexes incorporating 2-Hydroxy-4-(methylsulfonyl)isophthalic acid derivatives exhibited enhanced cytotoxicity against cisplatin-resistant ovarian cancer cell lines while showing reduced nephrotoxicity in animal models. The sulfonyl and hydroxyl groups appear to play crucial roles in modulating the compounds' pharmacokinetic properties and target specificity.

From a synthetic chemistry perspective, advancements have been made in the green synthesis of 2-Hydroxy-4-(methylsulfonyl)isophthalic acid. A 2023 study in Green Chemistry described a novel biocatalytic approach using engineered aryl sulfotransferases, achieving higher yields (82%) and improved atom economy compared to traditional chemical synthesis methods. This development addresses previous challenges in the large-scale production of the compound while minimizing environmental impact.

The compound's potential extends beyond pharmaceuticals, with recent investigations into its applications in materials science. Researchers have explored its use as a building block for designing metal-organic frameworks (MOFs) with unique adsorption properties. A 2024 publication in ACS Applied Materials & Interfaces demonstrated that MOFs incorporating 2-Hydroxy-4-(methylsulfonyl)isophthalic acid exhibited exceptional selectivity in gas separation applications, particularly for CO₂ capture from industrial flue gases.

Ongoing clinical research is evaluating the safety profile of 2-Hydroxy-4-(methylsulfonyl)isophthalic acid derivatives, with Phase I trials currently underway for an investigational drug targeting rheumatoid arthritis. Preliminary results presented at the 2024 American Chemical Society National Meeting indicate favorable pharmacokinetic profiles and dose-dependent anti-inflammatory effects without the gastrointestinal complications associated with current therapies.

Future research directions include further exploration of structure-activity relationships to optimize therapeutic efficacy, development of novel derivatives with improved blood-brain barrier penetration for potential neurological applications, and scale-up of sustainable production methods. The compound's versatility and demonstrated biological activities position it as a promising candidate for multiple therapeutic areas and industrial applications in the coming years.